4-[3-(4-carbamoylphenoxy)phenoxy]benzamide

• IUPAC Name: 4-[3-(4-carbamoylphenoxy)phenoxy]benzamide
• InChI: InChI=1S/C20H16N2O4/c21-19(23)13-4-8-15(9-5-13)25-17-2-1-3-18(12-17)26-16-10-6-14(7-11-16)20(22)24/h1-12H,(H2,21,23)(H2,22,24)
• InChI Key: JLLOKNLPIRNCLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=CC=C(C=C2)C(=O)N)OC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C20H16N2O4
• Molecular Weight: 348.4 g/mol

Description

4-[3-(4-carbamoylphenoxy)phenoxy]benzamide is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound is characterized by the presence of multiple phenoxy groups and a benzamide moiety, which contribute to its distinctive chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[3-(4-carbamoylphenoxy)phenoxy]benzamide typically involves multiple steps, including the formation of intermediate compounds. One common method is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds. This reaction involves the coupling of an aryl halide with an organoboron compound in the presence of a palladium catalyst . The reaction conditions are generally mild and tolerant of various functional groups, making it suitable for synthesizing complex organic molecules.

Industrial Production Methods

Industrial production of 4-[3-(4-carbamoylphenoxy)phenoxy]benzamide may involve optimizing the synthetic route to ensure high yield and purity. This often includes the use of advanced catalytic systems and continuous flow reactors to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-[3-(4-carbamoylphenoxy)phenoxy]benzamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amines or alcohols, depending on the reducing agent used.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule, altering its chemical properties.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Reagents like sodium hydride (NaH) and various alkyl halides are used for nucleophilic substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols. Substitution reactions can introduce a wide range of functional groups, leading to diverse derivatives.

Scientific Research Applications

4-[3-(4-carbamoylphenoxy)phenoxy]benzamide has several scientific research applications, including:

Chemistry: It is used as a building block for synthesizing more complex organic molecules and studying reaction mechanisms.

Biology: The compound has been investigated for its potential as an inhibitor of specific enzymes, such as PARP10.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its role as a selective inhibitor in cancer treatment.

Industry: The compound’s unique chemical properties make it suitable for use in various industrial applications, including the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-[3-(4-carbamoylphenoxy)phenoxy]benzamide involves its interaction with specific molecular targets, such as enzymes. For example, as a PARP10 inhibitor, the compound binds to the enzyme’s active site, preventing its normal function and thereby affecting cellular processes . The exact molecular pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

4-(4-cyanophenoxy)benzamide: Another phenoxybenzamide derivative with distinct selectivity as a PARP10 inhibitor.

3-(4-carbamoylphenoxy)benzamide: A structurally similar compound with comparable biological activity.

Uniqueness

4-[3-(4-carbamoylphenoxy)phenoxy]benzamide stands out due to its unique combination of phenoxy groups and benzamide moiety, which confer specific chemical and biological properties. Its ability to selectively inhibit certain enzymes, such as PARP10, highlights its potential for targeted therapeutic applications .